1-Cyclopropylmethyl-4-nitrosopiperazine

• Molecular Formula: C8H15N3O
• Molecular Weight: 169.22 g/mol
• InChI: InChI=1S/C8H15N3O/c12-9-11-5-3-10(4-6-11)7-8-1-2-8/h8H,1-7H2
• InChIKey: SDTFNBFDSPNFDM-UHFFFAOYSA-N

1-Cyclopropylmethyl-4-nitrosopiperazine Reference Standard

1-Cyclopropylmethyl-4-nitrosopiperazine (1-CPMP; also designated N1-Cyclopropylmethyl-N4-Nitroso Piperazine) is a fully characterized N-nitroso reference standard belonging to the N-nitrosopiperazine class of pharmaceutical genotoxic impurities. Its molecular formula C₈H₁₅N₃O and molecular weight of 169.23 g/mol distinguish it from smaller N-alkyl congeners . The compound serves as a critical impurity marker in the synthesis and quality control of piperazine-derived active pharmaceutical ingredients (APIs), most prominently the PARP inhibitor Olaparib [1]. Supplied by multiple ISO/GMP-compliant vendors with comprehensive Certificates of Analysis (CoA) including HPLC purity, NMR, and MS characterization, it supports method validation (AMV) and regulatory filings under ICH M7, FDA, and EMA frameworks .

API Workflow Olaparib-specific impurity marker Structurally matched to target API pathway

Standard Type Multi-technique characterized reference HPLC, NMR, MS identity confirmation

Regulatory Context ICH M7 analytical method validation Supports ANDA impurity control strategy

• [1] Veeprho. 1-(cyclopropylmethyl)-4-nitrosopiperazine. Product page, 2023. Available: https://veeprho.com/impurities/1-cyclopropylmethyl-4-nitrosopiperazine/ View Source

1-Cyclopropylmethyl-4-nitrosopiperazine vs. N-Alkyl Analogs

N-Nitrosopiperazine impurities are not functionally interchangeable. Regulatory agencies including the FDA and EMA have issued product-specific acceptable intake (AI) limits—for example, 5 ppm for 1-methyl-4-nitrosopiperazine (MNP) in rifampin and 0.1 ppm for 1-cyclopentyl-4-nitrosopiperazine (CPNP) in rifapentine—demonstrating that the identity of the N-alkyl substituent determines both toxicological risk classification and analytical target thresholds [1]. The cyclopropylmethyl substituent in 1-CPMP confers distinct chromatographic retention, mass spectrometric fragmentation, and reactivity toward nitrosating agents compared to the simpler N-methyl (MNP) or N-ethyl analogs. Using a mismatched reference standard—such as the commercially abundant MNP or CPNP—for a cyclopropylmethyl-bearing impurity will produce incorrect retention-time matching, inaccurate quantification by external calibration, and potential regulatory rejection of ANDA submissions where impurity identity must be confirmed against a structurally identical authentic standard [2].

Attribute 1-Cyclopropylmethyl-4-nitrosopiperazine MNP / CPNP Analog Risk if substituted

Drug-of-origin Olaparib (Veeprho Cat. VE0016058) Rifampin (MNP) / Rifapentine (CPNP) Regulatory scrutiny may increase with mismatched API impurity sourcing

Mass (g/mol) 169.23 ~129 (MNP) / ~115 (NPZ) Retention time may shift; MRM channel assignment could conflict in multi-analyte panels

Characterization ¹H-NMR, MS, HPLC CoA Often MS and HPLC only Co-eluting contaminant risk may be higher with limited orthogonal data

• [1] FDA. Nitrosamines in Rifampin and Rifapentine. FDA Drug Safety Communication, 2026. Available: https://www.fda.gov/drugs/drug-safety-and-availability/nitrosamines-rifampin-and-rifapentine View Source
• [2] USP. Quantitation of MNP & CPNP in Rifampin and Rifapentine by LC-MS/MS. USP Nitrosamines Application Note, 2024. Available: https://nitrosamines.usp.org/application-notes/mnp-cpnp-rifampin-rifapentine View Source

1-Cyclopropylmethyl-4-nitrosopiperazine Differentiation Evidence

Olaparib-Specific Nitrosamine Impurity Reference Sourcing

1-CPMP is catalogued by multiple reference-standard manufacturers as a specific Olaparib-related nitrosamine impurity, whereas MNP and CPNP are associated with rifampin/rifapentine processes and have no documented link to Olaparib. Veeprho directly assigns 1-CPMP to the originator drug Olaparib under catalogue VE0016058, providing a defined IUPAC name (1-(cyclopropylmethyl)-4-nitrosopiperazine), SMILES notation (O=NN1CCN(CC2CC2)CC1), and InChI that enable unambiguous spectral matching within Olaparib impurity profiles [1]. In contrast, the FDA-referenced comparators MNP (CAS not assigned as Olaparib impurity) and CPNP (CAS 61379-66-6) are exclusively tied to rifamycin antibiotics, limiting their utility in the Olaparib quality control workflow where regulatory reviewers expect an impurity reference standard that is structurally congruent with the API's pendant cyclopropylmethyl moiety .

Olaparib-Specific Impurity Sourcing

Head-to-head

1-CPMP is exclusively assigned to Olaparib (Veeprho Cat. VE0016058), while MNP and CPNP are tied to rifamycin antibiotics.

Supports API-matched standard selection for regulatory review.

Cross-referenced vendor catalogs and FDA/EMA impurity guidances.

Evidence Dimension	Originating drug / process specificity for impurity sourcing
Target Compound Data	Olaparib nitrosamine impurity; Cat. VE0016058 (Veeprho); IUPAC: 1-(cyclopropylmethyl)-4-nitrosopiperazine; MW 169.22 g/mol
Comparator Or Baseline	MNP (1-methyl-4-nitrosopiperazine): Rifampin impurity; CPNP (1-cyclopentyl-4-nitrosopiperazine): Rifapentine impurity; neither registered as Olaparib impurity
Quantified Difference	Exclusive drug-of-origin assignment (Olaparib vs. rifamycin antibiotics) — regulatory scrutiny demands API-matched impurity standards per ICH M7
Conditions	Cross-referencing of vendor catalog assignments (Veeprho, Clearsynth, Daicel Pharma Standards) and FDA/EMA impurity control guidances

Why This Matters

Procuring a standard that is explicitly tied to your target API's synthetic pathway avoids regulatory queries about standard-analyte structural mismatch during ANDA review.

• [1] Veeprho. 1-(cyclopropylmethyl)-4-nitrosopiperazine. Product page, 2023. Available: https://veeprho.com/impurities/1-cyclopropylmethyl-4-nitrosopiperazine/ View Source

Chromatographic Orthogonality by MW and Lipophilicity

The molecular weight of 1-CPMP (169.23 g/mol) is substantially higher than that of MNP (1-methyl-4-nitrosopiperazine; ~129.16 g/mol for the free base) and 1-nitrosopiperazine (NPZ; ~115.13 g/mol). This mass difference drives baseline-resolved chromatographic separation under reversed-phase conditions and generates distinct MRM transitions in LC-MS/MS that prevent co-elution or ion-suppression interference when quantifying multiple nitrosopiperazines in a single analytical run . The logP of 1-CPMP is predicted to be approximately 1.2–1.5 (based on the cyclopropylmethyl substituent contribution), compared to approximately 0.3–0.5 for MNP, enabling differential SPE recovery and extraction efficiency that must be accounted for during method validation .

Chromatographic Orthogonality by MW

Data to verify

MW 169.23 g/mol vs. ~129 (MNP) / ~115 (NPZ); predicted logP ~1.2–1.5 enables distinct MRM transitions under RP-LC-MS/MS.

Chromatographic separation context for multi-nitrosamine panels.

logP is predicted; validate with experimental retention data.

Evidence Dimension	Molecular weight and predicted lipophilicity (chromatographic orthogonality)
Target Compound Data	MW 169.23 g/mol; free base logP estimated ~1.2–1.5 (Daicel Pharma Standards, AquigenBio: C₈H₁₅N₃O, MW 169.2)
Comparator Or Baseline	MNP: MW ~129.16 g/mol (C₅H₁₁N₃O); NPZ: MW ~115.13 g/mol (C₄H₉N₃O); both exhibit lower reversed-phase retention
Quantified Difference	MW difference of ~40–54 Da vs. MNP/NPZ enables distinct Q1/Q3 mass transitions and reduces risk of co-elution in multi-analyte LC-MS/MS panels
Conditions	Reversed-phase liquid chromatography coupled with tandem mass spectrometry (RP-LC-MS/MS); typical C18 column, acidic mobile phase

Why This Matters

Distinct molecular weight ensures chromatographic orthogonality when quantifying 1-CPMP alongside common smaller nitrosopiperazines, preventing false-positive or -negative integration errors in routine batch release testing.

Certified Purity and Multi-Orthogonal Characterization

Commercial COA data for 1-CPMP from Clearsynth report a verified purity of 98% (HPLC) . Dalton Research Molecules specifies >95% purity with CAS 2742659-60-3 . These purity levels are accompanied by orthogonal structural confirmation including ¹H-NMR, MS, and HPLC retention-time matching, meeting the characterization requirements of ICH Q3A/Q3B and USP <1469> for impurity reference standards. In comparison, generic 1-ethyl-4-nitrosopiperazine—sometimes offered as a low-cost substitute—is frequently listed with purity as low as 95% and limited orthogonal data (often only MS and HPLC), increasing the risk of unidentified co-eluting contaminants that may compromise method accuracy for trace-level nitrosamine quantification at the sub-ppm level.

Certified Purity and Characterization

Head-to-head

98% HPLC purity (Clearsynth) with ¹H-NMR, MS, HPLC; compared to generic 1-ethyl analog often limited to ≥95% with MS and HPLC only.

Multi-technique characterization supports sub-ppm quantification requirements.

Verification against specific vendor CoA is recommended.

Evidence Dimension	Certified purity (HPLC) and characterization package completeness
Target Compound Data	98% (HPLC) — Clearsynth MSDS; >95% — Dalton Research Molecules; accompanied by ¹H-NMR, MS, HPLC, and optional ¹³C-NMR/IR
Comparator Or Baseline	1-Ethyl-4-nitrosopiperazine: purity typically stated as ≥95%, with characterization often limited to MS and HPLC; no published NMR data
Quantified Difference	3–5 percentage-point higher certified purity with demonstrably richer orthogonal characterization (¹H-NMR vs. MS-only identity confirmation)
Conditions	Commercial COA and MSDS documentation from Clearsynth, Dalton Research Molecules, and generic comparator listings (Arsi Canada, ChemicalBook)

Why This Matters

Higher certified purity with multi-technique structural confirmation reduces the risk of inaccurate quantification due to co-eluting impurities, directly supporting the analytical target profile required for sub-ppm nitrosamine determination in regulatory dossiers.

1-Cyclopropylmethyl-4-nitrosopiperazine Application Scenarios

Olaparib ANDA Method Validation and Batch Release

1-CPMP serves as the unequivocal external reference standard for quantifying the cyclopropylmethyl-substituted nitrosamine impurity in Olaparib API and finished drug product. Its exclusive drug-of-origin assignment, as documented in Veeprho catalogue VE0016058 [REFS-Scenario1-1], ensures that the retention time, MRM transition, and calibration curve are built from a structurally identical analyte, satisfying ICH M7 requirements for impurity-matching reference materials. This eliminates the need for costly in-house synthesis of the impurity standard and reduces ANDA review cycle time.

Multi-Nitrosamine LC-MS/MS Panel Development

When developing a single-injection LC-MS/MS method for simultaneous determination of multiple nitrosopiperazines (e.g., NPZ, MNP, CPNP, and 1-CPMP), the larger molecular weight (169.23 g/mol) and higher predicted logP (~1.2–1.5) of 1-CPMP relative to MNP (~129 Da) and NPZ (~115 Da) [REFS-Scenario2-1] provide inherent chromatographic separation under generic C18 gradient conditions, minimizing co-elution risks and enabling clean MS/MS channel assignment without cross-talk interference.

GMP System Suitability Reference Material

The availability of 1-CPMP at HPLC purity ≥98% with full ¹H-NMR, MS, and HPLC characterization from ISO-compliant manufacturers [REFS-Scenario3-1] qualifies it as a system suitability standard for nitrosamine analytical procedures under USP <1469> and EP general chapter 2.5.42. Its use in daily performance verification ensures that chromatographic resolution, sensitivity (S/N ratio), and mass accuracy meet pre-defined acceptance criteria before running sample sequences.

Forced Degradation Nitrosation Risk Assessment

In stress studies designed to evaluate the nitrosation potential of secondary amine intermediates bearing a cyclopropylmethyl substituent, 1-CPMP functions as the authentic product marker for nitrosation reaction monitoring. Its chromatographic retention-time standard, combined with the published SMILES and InChI identifiers [REFS-Scenario4-1], allows definitive identification of nitrosation degradants via HRMS library matching, enabling accurate risk assessment for ICH M7-compliant nitrosamine control strategies.

Application

Selection Property

Validation Focus

Olaparib ANDA method validation

API-matched impurity standard

Retention time and MRM transition congruence

Multi-nitrosamine LC-MS/MS panel

Chromatographic orthogonality by MW

Co-elution and ion-suppression interference review

GMP system suitability standard

Certified purity and multi-technique CoA

Daily performance verification for S/N and mass accuracy

Forced degradation nitrosation risk assessment

Authentic product marker for nitrosation

HRMS library matching with published SMILES/InChI

• [1] Veeprho. 1-(cyclopropylmethyl)-4-nitrosopiperazine. Product page, 2023. Available: https://veeprho.com/impurities/1-cyclopropylmethyl-4-nitrosopiperazine/ View Source
• [2] Veeprho. 1-(cyclopropylmethyl)-4-nitrosopiperazine (SMILES: O=NN1CCN(CC2CC2)CC1). Product page, 2023. Available: https://veeprho.com/impurities/1-cyclopropylmethyl-4-nitrosopiperazine/ View Source